2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C15H15ClN2O4S/c1-10(22-14-5-3-2-4-13(14)16)15(19)18-11-6-8-12(9-7-11)23(17,20)21/h2-10H,1H3,(H,18,19)(H2,17,20,21)
• InChI Key: DEUQIOQLBSLPDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N)OC2=CC=CC=C2Cl
• Molecular Formula: C15H15ClN2O4S
• Molecular Weight: 354.8 g/mol

Description

2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide is a chemical compound known for its diverse applications in scientific research and industry. This compound features a sulfonamide group, which is a key functional group in many biologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide typically involves the reaction of 4-aminobenzenesulfonamide with 2-(2-chlorophenoxy)propanoic acid. The reaction is carried out under controlled conditions, often using a coupling agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The reaction conditions are optimized to ensure high yield and purity, often involving purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The sulfonamide group can be oxidized to form sulfonic acids.

Reduction: The nitro group can be reduced to an amine.

Substitution: The chlorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit enzymes by mimicking the structure of natural substrates, thereby blocking the enzyme’s active site. This inhibition can disrupt various biochemical pathways, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(aminosulfonyl)phenyl]-2-methylpropanamide
• N-[4-(aminosulfonyl)phenyl]-2-(2-methylphenoxy)acetamide
• N-[4-(aminosulfonyl)phenyl]-2-thiophenecarboxamide

Uniqueness

2-(2-chlorophenoxy)-N-(4-sulfamoylphenyl)propanamide is unique due to the presence of both the sulfonamide and chlorophenoxy groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.